![molecular formula C21H25N3O2 B2611955 N'-[(1-benzyl-4-piperidinyl)carbonyl]-4-methylbenzenecarbohydrazide CAS No. 672949-65-4](/img/structure/B2611955.png)
N'-[(1-benzyl-4-piperidinyl)carbonyl]-4-methylbenzenecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-benzyl-4-piperidinyl)carbonyl]-4-methylbenzenecarbohydrazide (N-BPMC) is an organometallic compound that has been used in a variety of scientific research applications. It is a useful reagent for organic synthesis due to its high reactivity and stability. N-BPMC is a versatile compound that can be used to synthesize a wide range of organic compounds, including drugs and other biologically active molecules. It has also been used in the development of new materials for use in biotechnology, nanotechnology, and other fields.
Scientific Research Applications
- The benzyl-piperidine scaffold has demonstrated antiviral potential. For instance:
- Piperidine derivatives have been explored for pain relief. Although not specifically this compound, the broader class of piperidines has a rich history in pain management.
- Opium Derivatives : Historically, opium (derived from Papaver somniferum) has been used for pain relief. Piperidine-containing compounds play a role in this context .
- Piperidines are crucial building blocks for drug design due to their diverse pharmacophores.
- Scientists explore the biological activity of synthetic and natural piperidines.
- Piperidines are involved in various chemical reactions.
- Beyond simple piperidines, derivatives like spiropiperidines and condensed piperidines offer unique properties.
Antiviral Activity
Pain Management and Analgesia
Chemical Synthesis and Medicinal Chemistry
Biological Evaluation and Drug Discovery
Multicomponent Reactions and Cyclization
Spiropiperidines and Condensed Piperidines
properties
IUPAC Name |
1-benzyl-N'-(4-methylbenzoyl)piperidine-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O2/c1-16-7-9-18(10-8-16)20(25)22-23-21(26)19-11-13-24(14-12-19)15-17-5-3-2-4-6-17/h2-10,19H,11-15H2,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZUJSONAJYIKIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NNC(=O)C2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.